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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B15607999 Get Quote

Technical Support Center: C3a (70-77) TFA Salt
This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling, storage, disposal, and experimental use of

C3a (70-77) Trifluoroacetate (TFA) salt.

Frequently Asked Questions (FAQs)
Section 1: General Information & Safety
Q1: What is C3a (70-77) TFA salt?

A1: C3a (70-77) is a synthetic octapeptide with the amino acid sequence Ala-Ser-His-Leu-Gly-

Leu-Ala-Arg (ASHLGLAR).[1] It corresponds to the C-terminal fragment of human complement

component 3a (C3a), a potent anaphylatoxin involved in inflammation.[1][2] While it lacks a

significant portion of the native C3a protein, it retains 1-2% of its biological activity, acting as an

agonist for the C3a receptor (C3aR).[1][2] The peptide is supplied as a trifluoroacetate (TFA)

salt, which results from the purification process using trifluoroacetic acid in high-performance

liquid chromatography (HPLC).[3]

Q2: What are the primary hazards associated with C3a (70-77) TFA salt?

A2: The primary hazard is associated with the TFA salt component. Trifluoroacetic acid is a

strong, corrosive acid.[4][5] While the salt form is less hazardous than the pure acid, the

lyophilized powder and reconstituted solutions can still cause irritation or burns upon contact
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with skin, eyes, or the respiratory tract.[4][6][7] Always consult the Safety Data Sheet (SDS)

provided by the supplier for specific hazard information.[1]

Q3: What Personal Protective Equipment (PPE) should I use when handling this compound?

A3: Due to the nature of the TFA salt, appropriate PPE is mandatory. All handling, especially of

the lyophilized powder and concentrated stock solutions, should be performed inside a

chemical fume hood.[3]

PPE Category Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

To prevent skin contact and

potential burns or irritation.[8]

[9]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

of reconstituted peptide or

airborne powder.[5][9]

Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory
Not generally required if

handled in a fume hood.

A fume hood provides

adequate ventilation to prevent

inhalation of powder or

aerosols.[3][4]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial to mitigate harm.

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention.[4][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.[4][6][8]
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Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[4][5]

Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting. Seek immediate

medical attention.[4][5][6]

Section 2: Storage, Reconstitution, and Stability
Q5: How should I store the C3a (70-77) TFA salt?

A5: Proper storage is critical to maintain the peptide's stability and activity. Recommendations

vary slightly by manufacturer, but general guidelines are summarized below.

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C or -80°C 12 months to 3 years

For long-term storage,

-80°C is preferable.

[10][11][12] Keep vials

tightly sealed and

protected from

moisture.[12][13]

4°C Short-term only
Not recommended for

extended periods.[14]

Reconstituted Solution -80°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.[10]

-20°C Up to 1 month

Suitable for shorter-

term storage. Avoid

freeze-thaw cycles.

[10]

Q6: How do I reconstitute the lyophilized powder?
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A6: Before opening, centrifuge the vial to ensure all the lyophilized powder is at the bottom.[14]

Reconstitute the peptide using a sterile, appropriate solvent.

Solvent Concentration Notes

Sterile Water (H₂O) 100 mg/mL
Sonication may be required to

aid dissolution.[11]

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for creating

concentrated stock solutions.

[15]

For cell-based assays, it is common to create a high-concentration stock solution in a solvent

like sterile water or DMSO and then make further dilutions in the appropriate assay buffer or

cell culture medium.[14]

Q7: What is the stability of the peptide once reconstituted?

A7: Reconstituted peptide solutions are much less stable than the lyophilized powder.

Repeated freeze-thaw cycles degrade the peptide and should be avoided.[10] It is best practice

to prepare single-use aliquots of the stock solution and store them at -80°C.[10] When ready to

use, thaw an aliquot and dilute it to the final working concentration in your assay buffer.

Prepare fresh working solutions for each experiment.[10]

Troubleshooting Guide
Q1: I am not observing the expected biological response (e.g., calcium mobilization, histamine

release) in my experiment. What could be wrong?

A1: Several factors could lead to a lack of activity. Consider the following troubleshooting steps.

Peptide Integrity:

Improper Storage: Has the peptide been stored correctly as a powder and after

reconstitution? Long-term storage at incorrect temperatures or repeated freeze-thaw

cycles can degrade the peptide.[10][13]

Peptide Age: Is the peptide beyond its recommended shelf life?
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Experimental Setup:

Cell Receptor Expression: Confirm that your cell line expresses the C3a receptor (C3aR).

[16] This can be done via RT-PCR, Western blot, or flow cytometry.

Receptor Desensitization: Some G protein-coupled receptors, including C3aR, can

become desensitized after initial or prolonged exposure to an agonist.[2][16] Ensure your

experimental design accounts for this possibility.

Concentration: The peptide exhibits a concentration-dependent effect.[2] Perform a dose-

response curve to ensure you are using an optimal concentration for your system.

Controls: Are you using appropriate positive and negative controls? A known C3aR agonist

can serve as a positive control, while a vehicle-only treatment serves as a negative

control.

Reagent Preparation:

Reconstitution Error: Double-check calculations for reconstitution to ensure the stock

solution concentration is accurate.

Solvent Issues: If using DMSO for your stock, ensure the final concentration of DMSO in

your assay is low (typically <0.1%) as it can be toxic to cells.

Q2: I am seeing high background noise or inconsistent results in my assays.

A2: This can be due to issues with peptide handling or assay conditions.

Peptide Aggregation: Peptides can sometimes aggregate, especially at high concentrations

or after improper storage. Briefly sonicate the stock solution to aid dissolution.[11]

Assay Buffer: Ensure the pH and composition of your assay buffer are optimal for your cells

and the peptide.

Cell Health: Unhealthy or overly confluent cells can respond inconsistently. Ensure you are

using cells at an appropriate passage number and density.
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Experimental Protocols & Workflows
General Experimental Workflow
The following diagram illustrates a typical workflow for using C3a (70-77) TFA salt in a cell-

based assay.
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Caption: General workflow for C3a (70-77) TFA salt from receipt to data analysis.
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Protocol: Intracellular Calcium Mobilization Assay
This protocol is a representative example for measuring C3a (70-77)-induced calcium flux in a

cell line expressing C3aR (e.g., RAW264.7 macrophages).[16][17]

Cell Preparation:

Plate RAW264.7 cells in a 96-well black, clear-bottom plate at a suitable density to

achieve a confluent monolayer on the day of the experiment.

Culture cells overnight at 37°C in a 5% CO₂ incubator.

Dye Loading:

Prepare a calcium indicator dye solution (e.g., Fluo-4 AM) according to the manufacturer's

instructions.

Remove the culture medium from the wells and wash the cells once with Hank's Balanced

Salt Solution (HBSS) or a similar assay buffer.

Add the dye-loading solution to each well and incubate for 30-60 minutes at 37°C,

protected from light.

Peptide Preparation:

During the dye incubation, thaw an aliquot of the C3a (70-77) TFA salt stock solution.

Prepare serial dilutions of the peptide in HBSS to achieve the desired final concentrations

(e.g., 2x the final concentration, as it will be diluted 1:1 in the well).

Measurement:

After incubation, gently wash the cells twice with HBSS to remove excess dye.

Add 100 µL of HBSS to each well.

Place the plate into a fluorescence plate reader equipped with an automated injection

system.
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Set the reader to measure fluorescence at appropriate excitation/emission wavelengths

(e.g., 485/535 nm for Fluo-4) at regular intervals (e.g., every 0.5-1 second).

Record a baseline fluorescence for 15-20 seconds.

Inject 100 µL of the 2x peptide solution (or buffer for control wells) into the wells.

Continue recording fluorescence for at least 60-120 seconds to capture the peak response

and subsequent decline.

Data Analysis:

Analyze the change in fluorescence intensity over time. The response is often expressed

as a ratio of the peak fluorescence to the baseline fluorescence (F/F₀).

Plot the dose-response curve to determine the EC₅₀ of the peptide.

Signaling Pathway & Disposal
C3a (70-77) Signaling Pathway
C3a (70-77) exerts its effects by binding to the C3a receptor (C3aR), a G protein-coupled

receptor (GPCR).[18] This interaction initiates several intracellular signaling cascades.
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Caption: Simplified C3aR signaling pathway activated by C3a (70-77).

Safe Disposal
Q: How do I dispose of unused C3a (70-77) TFA salt and contaminated materials?
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A: Due to the trifluoroacetic acid component, all waste must be treated as hazardous chemical

waste. DO NOT pour solutions down the drain.[3][4]

Generate Waste:
- Unused Solutions

- Contaminated Tips, Tubes, Gloves

Segregate Waste
DO NOT Pour
Down Drain

Collect in a Designated,
Labeled, Closed Hazardous

Waste Container

Arrange for Disposal via
Institutional Environmental

Health & Safety (EH&S)

Click to download full resolution via product page

Caption: Disposal workflow for C3a (70-77) TFA salt waste.

Segregation: Collect all materials that have come into contact with the peptide, including

unused solutions, pipette tips, tubes, and gloves.[8]

Containment: Place all waste into a clearly labeled, sealed hazardous waste container. The

label should indicate the contents (e.g., "C3a (70-77) TFA Salt Waste").[3]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EH&S) department. Follow all local, state, and federal regulations for hazardous

waste disposal.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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